Cas no 71698-08-3 (Butanoic acid,2-hydroxy-2-methyl-3-oxo-, (2S)-)
71698-08-3 structure
Product Name:Butanoic acid,2-hydroxy-2-methyl-3-oxo-, (2S)-
Butanoic acid,2-hydroxy-2-methyl-3-oxo-, (2S)- Chemical and Physical Properties
Names and Identifiers
-
- Butanoic acid,2-hydroxy-2-methyl-3-oxo-, (2S)-
- (S)-α-Acetolactic Acid Potassium Salt
- (2S)-2-hydroxy-2-methyl-3-oxobutanoic acid
- (S)-Α-ACETOLACTIC ACID
- Butanoic acid, 2-hydroxy-2-methyl-3-oxo-, (2S)- (9CI)
- (S)-a-Acetolactic acid
- Butanoicacid, 2-hydroxy-2-methyl-3-oxo-, (S)-
- (S)-2-hydroxy-2-methyl-3-oxobutanoate
- Q209410
- SCHEMBL108620
- DTXSID70331535
- SB47803
- Butanoic acid, 2-hydroxy-2-methyl-3-oxo-, (S)-
- (S)-2-Acetolactate
- (S)-alpha-Acetolactic acid
- CHEBI:18409
- UNII-RTS9ADR29A
- (S)-.ALPHA.-ACETOLACTIC ACID
- (S)-2-hydroxy-2-methyl-3-oxobutanoicacid
- C06010
- RTS9ADR29A
- 71698-08-3
- X2X
- acetyl-D-lactic acid
- 2-Acetolactate, (S)-
- (S)-2-hydroxy-2-methyl-3-oxobutanoic acid
- NMDWGEGFJUBKLB-YFKPBYRVSA-N
- 119622-27-4
- LMFA01050460
- (S)-Alpha-Acetolactic Acid Potassium Salt
-
- Inchi： 1S/C5H8O4/c1-3(6)5(2,9)4(7)8/h9H,1-2H3,(H,7,8)/t5-/m0/s1
- InChI Key： NMDWGEGFJUBKLB-YFKPBYRVSA-N
- SMILES： O[C@](C(=O)O)(C(C)=O)C
Computed Properties
- Exact Mass: 132.04224
- Monoisotopic Mass: 132.042
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 9
- Rotatable Bond Count: 2
- Complexity: 151
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: -0.7
- Topological Polar Surface Area: 74.6A^2
Experimental Properties
- Density: 1.316±0.06 g/cm3(Predicted)
- Boiling Point: 284.7±25.0 °C(Predicted)
- PSA: 74.6
- LogP: -0.58900
Butanoic acid,2-hydroxy-2-methyl-3-oxo-, (2S)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHENG KE LU SI SHENG WU JI SHU | sc-480717-2.5mg |
(S)-α-Acetolactic Acid Potassium Salt, |
71698-08-3 | 2.5mg |
￥2557.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-480717A-5mg |
(S)-α-Acetolactic Acid Potassium Salt, |
71698-08-3 | 5mg |
￥3234.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-480717B-50mg |
(S)-α-Acetolactic Acid Potassium Salt, |
71698-08-3 | 50mg |
￥21059.00 | 2023-09-05 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1661170-5mg |
(S)-2-Hydroxy-2-methyl-3-oxobutanoic acid |
71698-08-3 | 98% | 5mg |
￥2441.00 | 2024-05-02 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1661170-50mg |
(S)-2-Hydroxy-2-methyl-3-oxobutanoic acid |
71698-08-3 | 98% | 50mg |
￥19523.00 | 2024-05-02 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-480717-2.5 mg |
(S)-α-Acetolactic Acid Potassium Salt, |
71698-08-3 | 2.5 mg |
￥2,557.00 | 2023-07-10 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-480717A-5 mg |
(S)-α-Acetolactic Acid Potassium Salt, |
71698-08-3 | 5mg |
￥3,234.00 | 2023-07-10 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-480717B-50 mg |
(S)-α-Acetolactic Acid Potassium Salt, |
71698-08-3 | 50mg |
￥21,059.00 | 2023-07-10 |
Butanoic acid,2-hydroxy-2-methyl-3-oxo-, (2S)- Related Literature
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
71698-08-3 (Butanoic acid,2-hydroxy-2-methyl-3-oxo-, (2S)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
上海帛亦医药科技有限公司
Gold Member
Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
